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Compound of Interest

2-Fluoro-5-methoxybenzene-1-
Compound Name:
sulfonyl chloride

Cat. No.: B090097

CAS Number: 1214334-01-6

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-5-methoxybenzene-1-
sulfonyl chloride, a key intermediate in organic synthesis and drug discovery. This document
details its chemical properties, synthesis, and applications, with a focus on its role in the
development of novel therapeutic agents.

Chemical Properties and Data

2-Fluoro-5-methoxybenzene-1-sulfonyl chloride is a substituted aromatic sulfonyl chloride.
The presence of a fluorine atom and a methoxy group on the benzene ring influences its
reactivity and the properties of its derivatives.[1]

Table 1: Physicochemical Properties of 2-Fluoro-5-methoxybenzene-1-sulfonyl chloride
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Property Value Reference
CAS Number 1214334-01-6 [21[3114]
Molecular Formula C7HeCIFO3S [2]
Molecular Weight 224.64 g/mol [2]
Appearance White powder [5]

Purity >97% [4]

Sealed in a dry environment at
Storage [4]
room temperature.

Synthesis and Reactions

The synthesis of substituted benzenesulfonyl chlorides can be achieved through various
methods, including the diazotization of an appropriate aniline derivative followed by a
chlorosulfonation reaction.[6][7]

General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of a substituted
benzenesulfonyl chloride from a corresponding aniline, which is a common strategy for this
class of compounds.
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Caption: General workflow for synthesizing substituted benzenesulfonyl chlorides.

Reactivity and Application in Sulfonamide Synthesis

2-Fluoro-5-methoxybenzene-1-sulfonyl chloride is primarily utilized as a precursor for the
synthesis of sulfonamides.[8] Sulfonamides are a critical class of compounds in medicinal
chemistry with a wide range of therapeutic applications.[9] The reaction involves the
nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of the
sulfonyl chloride, displacing the chloride ion.

Experimental Protocols

The following are general protocols for the synthesis of sulfonyl chlorides and their subsequent
conversion to sulfonamides. These should be adapted and optimized for the specific synthesis
of and with 2-Fluoro-5-methoxybenzene-1-sulfonyl chloride.

Protocol 1: General Synthesis of a Sulfonamide from a
Sulfonyl Chloride
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This protocol outlines the reaction of a sulfonyl chloride with an amine to form a sulfonamide.
Materials:

Substituted sulfonyl chloride (e.g., 2-Fluoro-5-methoxybenzene-1-sulfonyl chloride) (1.0
eq)

Primary or secondary amine (1.0 - 1.2 eq)

Anhydrous base (e.qg., pyridine or triethylamine) (1.5 - 2.0 eq)

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))
1M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Silica gel for chromatography

Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve the amine in the anhydrous
aprotic solvent.

Base Addition: Cool the solution to 0 °C in an ice bath and slowly add the base.

Sulfonyl Chloride Addition: Dissolve the sulfonyl chloride in a minimal amount of the
anhydrous solvent and add it dropwise to the reaction mixture at 0 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 6-18 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC).
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o Workup: Dilute the reaction mixture with the solvent. Wash the organic layer sequentially
with 1M HCI, saturated NaHCOs solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or Na2SOa, filter,
and concentrate under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel or by
recrystallization.[9]

Workflow for Sulfonamide Synthesis

The following diagram illustrates the key steps in the synthesis of a sulfonamide from a sulfonyl
chloride.
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Caption: Key steps for the synthesis of sulfonamides.

Spectroscopic Data
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The structure of sulfonyl chlorides and their sulfonamide derivatives can be confirmed using
various spectroscopic techniques.

« Infrared (IR) Spectroscopy: Sulfonyl chlorides exhibit strong characteristic absorption bands
in the IR spectrum, typically in the regions of 1410-1370 cm~! and 1204-1166 cm~1.[10]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
crucial for elucidating the structure of the aromatic and any aliphatic portions of the molecule.
The chemical shifts of protons and carbons adjacent to the sulfonyl chloride group are
significantly influenced by its electron-withdrawing nature.[10]

o Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
of the compound and to identify characteristic fragmentation patterns. For sulfonyl chlorides,
an isotopic peak for 3’Cl is often observed.[10]

Safety and Handling

2-Fluoro-5-methoxybenzene-1-sulfonyl chloride is a reactive chemical and should be
handled with appropriate safety precautions in a well-ventilated fume hood. Wear personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11] Avoid
inhalation of dust and contact with skin and eyes.[11]

Applications in Drug Discovery

Substituted benzenesulfonyl chlorides are important building blocks in the synthesis of various
pharmaceutical compounds. The resulting sulfonamides are known to exhibit a wide range of
biological activities and are found in numerous approved drugs. The specific substitution
pattern of 2-fluoro-5-methoxybenzene-1-sulfonyl chloride makes it a valuable intermediate
for creating novel drug candidates with potentially improved efficacy, selectivity, and
pharmacokinetic properties.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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